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Compound of Interest

Compound Name: Neobavaisoflavone

Cat. No.: B1678162 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of neobavaisoflavone, a flavonoid compound utilized in various research

and development applications. The following procedures are designed to ensure the safety of

laboratory personnel and compliance with environmental regulations. Adherence to these

guidelines is critical for minimizing risks associated with the handling and disposal of this

chemical.

Neobavaisoflavone: Chemical and Physical
Properties
A comprehensive understanding of the chemical and physical properties of

neobavaisoflavone is fundamental to its safe handling and disposal. The following table

summarizes key data for this compound.
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Property Value

Molecular Formula C₂₀H₁₈O₄

Molecular Weight 322.4 g/mol

Appearance White to Pale reddish yellow Crystal - Powder

Melting Point 197°C

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone

CAS Number 41060-15-5

Step-by-Step Disposal Protocol for
Neobavaisoflavone
The following protocol outlines the recommended procedures for the safe disposal of

neobavaisoflavone and associated waste materials. This protocol is based on established

best practices for laboratory chemical waste management and specific information from the

substance's Safety Data Sheet (SDS).

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab

coat, when handling neobavaisoflavone.

Conduct all handling and disposal procedures in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust particles.

Ensure a safety shower and eye wash station are readily accessible.

2. Waste Segregation and Collection:

Solid Neobavaisoflavone Waste:

Collect pure, unadulterated neobavaisoflavone waste in a dedicated, clearly labeled, and

sealable container.
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The container should be made of a material compatible with isoflavones (e.g., high-density

polyethylene - HDPE).

Contaminated Labware and Debris:

Any materials that have come into contact with neobavaisoflavone, such as pipette tips,

gloves, and weighing papers, must be treated as hazardous waste.

Collect these items in a separate, puncture-resistant, and clearly labeled hazardous waste

container.

Neobavaisoflavone Solutions:

Solutions of neobavaisoflavone, particularly those in combustible solvents, should be

collected in a designated, sealed, and properly labeled solvent waste container.

Do not mix with incompatible waste streams.

3. Disposal Methodology:

The primary recommended disposal method for neobavaisoflavone is incineration.[1]

The material may be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber system.[1]

Recycling of the chemical is a possibility, if feasible.[1]

Crucially, all disposal activities must be conducted in strict accordance with all applicable

federal, state, and local environmental regulations.[1] Consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and to arrange for

professional waste disposal services.

4. Emergency Procedures for Spills:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, carefully sweep up the solid material, taking care not to create

dust.
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Collect the spilled material into a sealed container for disposal as hazardous waste.

Clean the spill area with a suitable solvent and decontaminate the surface.

Neobavaisoflavone Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

neobavaisoflavone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1678162#neobavaisoflavone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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